CID 638
Overview
Description
CID 638 is a useful research compound. Its molecular formula is C10H13N5O4 and its molecular weight is 267.24 g/mol. The purity is usually 95%.
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Scientific Research Applications
Applications in Studying Biological Processes : CID has been extensively used as a tool to study various biological processes, including signal transductions, membrane and protein trafficking. It offers unprecedented precision and spatiotemporal resolution in controlling protein function in cells (Voss, Klewer, & Wu, 2015).
Gene Regulation and Editing : Engineered PROTAC-CID systems have been developed for mammalian inducible gene regulation and editing. These systems can fine-tune gene expression and multiplex biological signals, enabling transient genome manipulation in human cells and mice (Ma et al., 2023).
Reversible Control of Protein Localization : Using photocaged-photocleavable chemical dimerizers, researchers have demonstrated the reversible control of protein localization in living cells, enhancing the spatiotemporal control offered by CID. This tool addresses biological questions on subcellular levels (Aonbangkhen et al., 2018).
Resolving Problems in Cell Biology : CID techniques have been instrumental in solving numerous problems in cell biology, especially in understanding lipid second messengers and small GTPases. Recent advances in CID provide improved specificity and the ability to manipulate multiple systems simultaneously (DeRose, Miyamoto, & Inoue, 2013).
Infrared Laser Activation in Mass Spectrometry : CID, in the context of mass spectrometry, refers to collision-induced dissociation. Infrared (IR) laser activation has been implemented as an alternative to traditional collisional activation methods, offering a charge-state-independent way of studying both soluble and membrane protein assemblies (Mikhailov et al., 2016).
Development of Chemically Inducible Heterotrimerization System : A chemically inducible trimerization (CIT) system was developed by splitting FRB and FKBP. This system has enabled new types of protein manipulation in live cells, expanding the scope of chemogenetics tools (Wu et al., 2020).
Properties
IUPAC Name |
2-amino-9-[4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one | |
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InChI |
InChI=1S/C10H13N5O4/c11-10-13-8-7(9(18)14-10)12-3-15(8)6-1-4(17)5(2-16)19-6/h3-6,16-17H,1-2H2,(H3,11,13,14,18) | |
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InChI Key |
YKBGVTZYEHREMT-UHFFFAOYSA-N | |
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Canonical SMILES |
C1C(C(OC1N2C=NC3=C2NC(=NC3=O)N)CO)O | |
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Isomeric SMILES |
C1C(C(OC1N2C=NC3=C2NC(=NC3=O)N)CO)O | |
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Molecular Formula |
C10H13N5O4 | |
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Molecular Weight |
267.24 g/mol | |
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Description | Data deposited in or computed by PubChem | |
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